Cas no 654663-34-0 (3-Pyridinecarboxylic acid, 4-propoxy-)

• Product Name: 3-Pyridinecarboxylic acid, 4-propoxy-
• CAS No: 654663-34-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1687981
• Update Time: 2024-09-03

3-Pyridinecarboxylic acid, 4-propoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-propoxy-

• Inchi： 1S/C9H11NO3/c1-2-5-13-8-3-4-10-6-7(8)9(11)12/h3-4,6H,2,5H2,1H3,(H,11,12)
• InChI Key： CMYLXZAQLMNKSV-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OCCC)=C1C(O)=O

Computed Properties

• Exact Mass: 181.07393

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 333.3±22.0 °C(Predicted)
• PSA: 59.42
• pka: 1.50±0.36(Predicted)